Cas no 123048-17-9 ((+)-Phyltetralin)
(+)-Phyltetralin structure
Product name:(+)-Phyltetralin
(+)-Phyltetralin Chemical and Physical Properties
Names and Identifiers
-
- (+)-Phyltetralin
- (1R,2S,3S)-1-(3,4-Dimethoxyphenyl)-1,2,3,4-tetrahydro-6,7-dimethoxy-2,3-bis(methoxymethyl)naphthalene
- Phyltetralin
- Naphthalene, 1-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydro-6,7-dimethoxy-2,3-bis(methoxymethyl)-, (1R-(1alpha,2beta,3alpha))-
- CS-0081937
- Naphthalene, 1-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydro-6,7-dimethoxy-2,3-bis(methoxymethyl)-, (1R,2S,3S)-
- (1R,2S,3S)-1-(3,4-dimethoxyphenyl)-6,7-dimethoxy-2,3-bis(methoxymethyl)-1,2,3,4-tetrahydronaphthalene
- UNII-DN67OWS5VP
- DTXSID401317953
- HY-121397
- NAPHTHALENE, 1-(3,4-DIMETHOXYPHENYL)-1,2,3,4-TETRAHYDRO-6,7-DIMETHOXY-2,3-BIS(METHOXYMETHYL)-, (1R-(1.ALPHA.,2.BETA.,3.ALPHA.))-
- 123048-17-9
- FS-7478
- DN67OWS5VP
- AKOS040762183
- DA-56828
-
- Inchi： InChI=1S/C24H32O6/c1-25-13-17-9-16-11-22(29-5)23(30-6)12-18(16)24(19(17)14-26-2)15-7-8-20(27-3)21(10-15)28-4/h7-8,10-12,17,19,24H,9,13-14H2,1-6H3/t17-,19-,24-/m1/s1
- InChI Key： CZZKSEXMNQGXJU-ROMRWMGNSA-N
- SMILES： COCC1CC2=CC(=C(C=C2C(C1COC)C3=CC(=C(C=C3)OC)OC)OC)OC
Computed Properties
- Exact Mass: 416.21988874g/mol
- Monoisotopic Mass: 416.21988874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 9
- Complexity: 502
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.083±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 98 ºC
- Solubility: Almost insoluble (0.058 g/l) (25 º C),
(+)-Phyltetralin Related Literature
-
1. The preparation of lignans via intermolecular cycloadditions with quinodimethanesJohn Mann,Susan E. Piper J. Chem. Soc. Chem. Commun. 1982 430
-
Ke Son Phan,Thi Minh Nguyen,Xuan Thang To,Thi Thu Huong Le,Thanh Trung Nguyen,Kim Dang Pham,Phuong Ha Hoang,Thi Nham Dong,Dinh Kim Dang,Thi Hong Tuyet Phan,Thi Thu Trang Mai,Phuong Thu Ha RSC Adv. 2022 12 35730
-
Behnaz Farajpour,Abdolali Alizadeh Org. Biomol. Chem. 2022 20 8366
-
4. Synthesis of aryltetralin and dibenzylbutyrolactone lignans: (±)-lintetralin, (±)-phyltetralin, and (±)-kusunokininPralhad A. Ganeshpure,Robert Stevenson J. Chem. Soc. Perkin Trans. 1 1981 1681
-
5. The synthesis of lignans and related structures using quinodimethanes and isobenzofurans: approaches to the podophyllinsJohn Mann,Susan E. Piper,Lilan K. P. Yeung J. Chem. Soc. Perkin Trans. 1 1984 2081
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